Cas no 2022278-27-7 ([(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine)

• Product Name: [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine
• CAS No: 2022278-27-7
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6244068
• PubChem ID: 165469446
• Update Time: 2025-10-22

[(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2022278-27-7
• EN300-763390
• [(3,5-difluoropyridin-4-yl)methyl](2-methoxyethyl)amine
• [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine

• Inchi： 1S/C9H12F2N2O/c1-14-3-2-12-4-7-8(10)5-13-6-9(7)11/h5-6,12H,2-4H2,1H3
• InChI Key： WVQZBTDTTMQIDJ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CNCCOC)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.2Ų

Additional information on [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine

Comprehensive Guide to [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine (CAS No. 2022278-27-7)

[(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine (CAS No. 2022278-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoropyridine and methoxyethylamine functional groups, serves as a crucial intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines fluorine-substituted pyridine with an ether-linked amine, makes it a versatile building block for drug discovery and material science applications.

The growing demand for fluorinated pyridine derivatives in modern chemistry has positioned [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine as a compound of interest. Researchers frequently search for "CAS 2022278-27-7 applications" or "synthesis of difluoropyridine amines," reflecting its relevance in medicinal chemistry. The compound's ability to enhance pharmacokinetic properties in drug candidates—such as improved metabolic stability and membrane permeability—makes it valuable for developing new therapeutics targeting neurological and inflammatory diseases.

From a chemical perspective, [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory-scale reactions. Its stability under ambient conditions and compatibility with common coupling reagents (e.g., EDC, HATU) make it suitable for peptide mimetics and small-molecule drug design. Recent publications highlight its role in creating kinase inhibitors and GPCR modulators, addressing trending topics like "precision medicine" and "targeted cancer therapies."

In agrochemical applications, this compound's fluorine-rich structure contributes to the development of next-generation pesticides with enhanced environmental safety profiles. Searches for "sustainable crop protection chemicals" often lead to derivatives of difluoropyridine amines, as they offer reduced toxicity to non-target organisms compared to traditional halogenated compounds. Regulatory agencies increasingly favor such innovations, aligning with global trends toward green chemistry.

The synthetic versatility of [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine allows for diverse modifications at both the pyridine and amine moieties. Chemists exploring "click chemistry modifications" or "bioorthogonal reactions" frequently utilize this scaffold due to its balanced reactivity. Advanced techniques like flow chemistry have been employed to optimize its production, addressing industrial queries about "scalable synthesis of fluorinated intermediates."

Market analyses indicate rising procurement of CAS 2022278-27-7 by contract research organizations (CROs) and academic institutions, particularly in regions with strong pharmaceutical R&D ecosystems. The compound's alignment with FDA-approved fluorine-containing drugs (a hot topic in drug development circles) further drives its adoption. Storage recommendations typically suggest inert atmospheres at low temperatures to preserve its stability over extended periods.

Ongoing studies investigate the compound's potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. This connection to "degrader technologies"—a frequently searched term in biotechnology—demonstrates how [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine remains at the forefront of biomedical innovation. Its electron-withdrawing fluorine atoms prove instrumental in designing heterobifunctional molecules for targeted protein degradation.

For analytical chemists, characterization of [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine typically involves LC-MS, ¹⁹F NMR, and HPLC methods. These techniques address quality control concerns raised in searches like "purity analysis of fluorinated compounds." The compound's distinct spectroscopic signatures enable precise monitoring during synthetic workflows, ensuring reproducibility in research applications.

Environmental fate studies reveal that difluoropyridine derivatives like this amine exhibit favorable biodegradation patterns compared to perfluorinated compounds, responding to queries about "eco-friendly fluorochemicals." This attribute supports its inclusion in sustainable chemistry initiatives, particularly in the European Union's REACH compliance framework.

In summary, [(3,5-Difluoropyridin-4-yl)methyl](2-methoxyethyl)amine (CAS No. 2022278-27-7) represents a multifaceted tool for researchers navigating the intersections of medicinal chemistry, materials science, and agrochemical innovation. Its structural features and adaptable reactivity continue to inspire solutions for contemporary challenges in drug discovery and sustainable industrial chemistry.